1-(3-chlorophenyl)-4-[(2-isopropyl-4-pyrimidinyl)carbonyl]-2-piperazinone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of related piperazine compounds often involves complex reactions including hydrazinolysis, alkylation, acidulation, and hydrolysis steps. For instance, the synthesis of 1-(2-pyrimidinyl)-4-(3-aminopropyl)piperazine was achieved by hydrazinolysis of a precursor compound, highlighting the intricacies involved in synthesizing piperazine derivatives (Xia Chi-zhong, 2003). Similarly, the preparation of 1-(3-chlorophenyl)-4-(3-chloropropyl)-piperazinium involved reactions starting from 3-chloroaniline, demonstrating the multi-step nature of synthesizing such compounds (Xin Xiao et al., 2015).
Molecular Structure Analysis
The molecular structure of related compounds has been elucidated using techniques such as X-ray diffraction and nuclear magnetic resonance (NMR), revealing important structural details like hydrogen bonding and crystal packing. For example, a study on a dichlorophenyl piperazine derivative provided insights into its crystalline structure and molecular interactions (Muzzaffar A Bhat et al., 2018).
Chemical Reactions and Properties
Piperazine derivatives engage in a variety of chemical reactions, reflecting their chemical reactivity and potential for diverse chemical properties. For example, the reaction of bis(benzofuran-enaminone) with 3-amino-4-(thiophen-2-yl)-1H-pyrazolo[3,4-b]pyridines under microwave irradiation demonstrates the reactivity of piperazine-containing compounds in synthesizing complex heterocycles (Ahmed E. M. Mekky et al., 2021).
Physical Properties Analysis
Physical properties such as melting points, solubility, and crystal form are crucial for understanding the behavior of chemical compounds. While specific data on 1-(3-chlorophenyl)-4-[(2-isopropyl-4-pyrimidinyl)carbonyl]-2-piperazinone is not readily available, related studies provide valuable insights into the physical characteristics of similar compounds, aiding in the prediction of their physical behavior.
Chemical Properties Analysis
The chemical properties of piperazine derivatives, including acidity, basicity, and reactivity towards various chemical reagents, are important for their application in medicinal chemistry and other fields. Studies on similar compounds, such as the encapsulation of haloalkane piperazinium derivatives in symmetrical cucurbiturils, illustrate the complex chemical behavior and potential applications of these molecules (Xin Xiao et al., 2015).
properties
IUPAC Name |
1-(3-chlorophenyl)-4-(2-propan-2-ylpyrimidine-4-carbonyl)piperazin-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19ClN4O2/c1-12(2)17-20-7-6-15(21-17)18(25)22-8-9-23(16(24)11-22)14-5-3-4-13(19)10-14/h3-7,10,12H,8-9,11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BELJTZMZHTZHFW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=NC=CC(=N1)C(=O)N2CCN(C(=O)C2)C3=CC(=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19ClN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.